Cas no 1256360-64-1 (2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a versatile boronic ester intermediate, widely used in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety ensures efficient handling and storage, while the bromo and methyl substituents enhance reactivity and selectivity in functionalization. Ideal for pharmaceutical and agrochemical synthesis, it offers high purity and reliable performance in complex transformations.

2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

1256360-64-1 structure

Product Name:2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:1256360-64-1

MF:C₁₂H₁₇BBrNO₂

MW:297.983882665634

MDL:MFCD08063089

CID:828532

PubChem ID:46739720

Update Time:2025-06-19

2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Bromo-3-methylpyridine-5-boronic acid pinacol ester
- 6-Bromo-5-methylpyridine-3-boronic acid pinacol ester
- AK-62232
- ANW-74318
- CTK8C5138
- KB-21216
- MB05307
- DTXSID50675308
- DB-010353
- AKOS015950134
- 2-Bromo-3-methylpyridine-5-boronic acid, pinacol ester
- BS-2004
- MFCD08063089
- Pyridine, 2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1256360-64-1
- CS-0174021
- FD10346
- MDL： MFCD08063089
- Inchi： 1S/C12H17BBrNO2/c1-8-6-9(7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： QDYURULIZKUCKL-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

Exact Mass: 297.05357g/mol
Monoisotopic Mass: 297.05357g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4Å²

2-Bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM136764-100mg	2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1256360-64-1	95%	100mg	$196	2023-02-18
Chemenu	CM136764-1g	2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1256360-64-1	95%	1g	$490	2023-02-18
Chemenu	CM136764-5g	2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1256360-64-1	95%	5g	$1960	2023-02-18
Chemenu	CM136764-25g	2-bromo-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1256360-64-1	95%	25g	$5880	2023-02-18
Apollo Scientific	OR310013-500mg	6-Bromo-5-methylpyridine-3-boronic acid pinacol ester	1256360-64-1		500mg	£126.00	2024-05-24
Apollo Scientific	OR310013-1g	6-Bromo-5-methylpyridine-3-boronic acid pinacol ester	1256360-64-1		1g	£170.00	2024-05-24
abcr	AB273917-1 g	2-Bromo-3-methylpyridine-5-boronic acid, pinacol ester; 95%	1256360-64-1		1g	€169.30	2023-06-22
abcr	AB273917-5 g	2-Bromo-3-methylpyridine-5-boronic acid, pinacol ester; 95%	1256360-64-1		5g	€476.10	2023-06-22
abcr	AB273917-10 g	2-Bromo-3-methylpyridine-5-boronic acid, pinacol ester; 95%	1256360-64-1		10g	€775.00	2023-06-22
Matrix Scientific	076878-500mg	6-Bromo-5-methylpyridine-3-boronic acid pinacol ester	1256360-64-1		500mg	$262.00	2023-09-10